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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trixolane, with the CAS number 47420-28-0, is a heterocyclic organic compound identified as
4-[[2-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-dioxolan-4-yllmethylJmorpholine. Its molecular
formula is C1sH27NOs and it has a molecular weight of 353.41 g/mol . This document provides
a comprehensive technical overview of Trixolane, including its physicochemical properties, a
detailed synthesis protocol, and an exploration of its potential biological activities and
associated pathways.

Physicochemical Properties

A summary of the known physicochemical properties of Trixolane is presented in the table
below. This data is crucial for understanding the compound's behavior in various experimental
settings.
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Property Value Source
4-[[2-methyl-2-(3,4,5-

IUPAC Name g:gz:_(fhenyl)-l’&
ylmethyllmorpholine

CAS Number 47420-28-0

Molecular Formula C18H27NOe

Molecular Weight 353.41 g/mol

Boiling Point 461.2 °C at 760 mmHg [1]

Density 1.148 g/cm3 [1]

Flash Point 132.1°C [1]

Synthesis of Trixolane

While a specific, peer-reviewed synthesis protocol for Trixolane is not readily available in the

public domain, a general synthetic approach can be inferred from the synthesis of structurally

related morpholine derivatives. The synthesis would likely involve a multi-step process

culminating in the coupling of the morpholine moiety with the substituted dioxolane component.

A plausible synthetic pathway is outlined below. This should be considered a theoretical

framework, and experimental conditions would require optimization.
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Starting Materials

3,4,5-Trimethoxyacetophenone Glycerol Morpholine

Synthetic Steps
y Y

1. Ketalization

Intermediate 1:
2-methyl-2-(3,4,5-trimethoxyphenyl)
-1,3-dioxolane-4-methanol

2. Halogenation/Tosylation

Intermediate|2:
Activated Dioxblane

v
3. Nucleophilic Substitution

Final F

Click to download full resolution via product page

Caption: Plausible synthetic workflow for Trixolane.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical, multi-step protocol for the synthesis of Trixolane based on

common organic chemistry reactions for similar structures.
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Step 1: Ketalization to form 2-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-dioxolane-4-methanol

To a solution of 3,4,5-trimethoxyacetophenone in toluene, add an equimolar amount of
glycerol.

Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during
the reaction.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and wash with a saturated sodium bicarbonate
solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the resulting crude product by column chromatography on silica gel to yield the
desired dioxolane methanol intermediate.

Step 2: Activation of the Hydroxyl Group

Dissolve the intermediate from Step 1 in a suitable aprotic solvent, such as dichloromethane,
under an inert atmosphere.

Cool the solution in an ice bath.

Add a slight excess of a sulfonyl chloride (e.g., p-toluenesulfonyl chloride) or a halogenating
agent (e.qg., thionyl chloride) and a non-nucleophilic base, such as triethylamine or pyridine.

Stir the reaction at low temperature and then allow it to warm to room temperature.
Monitor the formation of the activated intermediate by TLC.

Once the reaction is complete, quench with water and extract the product into the organic
layer.
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» Wash the organic layer with dilute acid, saturated sodium bicarbonate, and brine.

» Dry the organic layer, filter, and evaporate the solvent to obtain the activated dioxolane
intermediate.

Step 3: Nucleophilic Substitution with Morpholine

o Dissolve the activated intermediate from Step 2 in a polar aprotic solvent like
dimethylformamide (DMF) or acetonitrile.

e Add a slight excess of morpholine to the solution.

» Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) to facilitate the
nucleophilic substitution.

o Monitor the reaction progress by TLC.

» Upon completion, cool the mixture and partition between water and an organic solvent like
ethyl acetate.

» Wash the organic layer extensively with water and brine to remove the solvent and any
unreacted morpholine.

» Dry the organic layer, filter, and concentrate under vacuum.

« Purify the final product, Trixolane, by column chromatography or recrystallization.

Biological Activity and Signaling Pathways

Information in the public domain regarding the specific biological activity and mechanism of
action of Trixolane is limited. However, a US patent application (US 20100226943 Al)
mentions its use in compositions for controlling bioadhesion, which suggests potential
applications in preventing biofilm formation or for its antimicrobial properties against bacterial,
viral, and fungal pathogens.[2]

The morpholine ring is a common scaffold in medicinal chemistry, and derivatives have shown
a wide range of biological activities. The trimethoxyphenyl group is also present in many
biologically active compounds, including some that interact with microtubules.
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Given the structural motifs, a hypothetical mechanism of action could involve the disruption of
microbial cell membranes or interference with key cellular processes. The following diagram
illustrates a potential workflow for investigating the biological activity of Trixolane.

Initial Screening

Trixolane

A Y

Antimicrobial Assays Cytotoxicity Assays
(Bacteria, Fungi, Viruses) (e.g., MTT on mammalian cells)

If active If active If active

Mechanism of Action Studies

A

Target Identification Studies
(e.g., Proteomics, Genomics)

Y

Membrane Permeability Assays Biofilm Formation Inhibition Assays

Signaling Pat%;way Analysis

Identify Modulated Pathways
(e.g., Kinase signaling, Stress response)

Y

Validate Pathway Involvement
(e.g., Western Blot, gPCR)

Click to download full resolution via product page

Caption: Experimental workflow for elucidating Trixolane's bioactivity.

Further research is required to elucidate the precise molecular targets and signaling pathways
modulated by Trixolane.
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Conclusion

Trixolane (CAS: 47420-28-0) is a morpholine derivative with potential applications in the life
sciences, particularly in the area of antimicrobial research. While detailed, publicly available
experimental data is currently sparse, this guide provides a foundational understanding of its
chemical properties and a theoretical framework for its synthesis and biological investigation.
The provided hypothetical protocols and workflows are intended to serve as a starting point for
researchers interested in exploring the therapeutic or scientific potential of this compound.
Further experimental validation is necessary to confirm these hypotheses and fully characterize
the properties of Trixolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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